Cas no 100728-08-3 (1H-Indazol-3-amine, 6-phenyl-)

• Product Name: 1H-Indazol-3-amine, 6-phenyl-
• CAS No: 100728-08-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD08281822
• CID: 2857028
• Update Time: 2022-09-22

1H-Indazol-3-amine, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 6-phenyl-

• MDL： MFCD08281822
• Inchi： 1S/C13H11N3/c14-13-11-7-6-10(8-12(11)15-16-13)9-4-2-1-3-5-9/h1-8H,(H3,14,15,16)
• InChI Key： JVRYRQAVZOZLTL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3=CC=CC=C3)=C2)C(N)=N1

Computed Properties

• Exact Mass: 209.095297g/mol
• Monoisotopic Mass: 209.095297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.25g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų